7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine
Cat. No. B8801326
Key on ui cas rn:
37462-47-8
M. Wt: 207.27 g/mol
InChI Key: MHKDOURMQPZPAG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04490369
Procedure details
A solution of 1.8 gm of glacial acetic acid in 10 ml of dioxane was added dropwise to a suspension of 1.3 gm (6 mmols) of 7,8-dimethoxy-1,3,4,5-tetrahydro-2H-3-benzazepin-2-one and 1.1 gm (3 mmols) of sodium borohydride in 20 ml of dioxane; the mixture was refluxed for 3 hours, concentrated by evaporation and mixed with water. The mixture was extracted twice by shaking with methylene chloride; the extract was concentrated by evaporation, and the residue was taken up in ether. After filtering, the ether was removed in vacuo.
Quantity
1.3 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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C(O)(=O)C.[CH3:5][O:6][C:7]1[C:18]([O:19][CH3:20])=[CH:17][C:10]2[CH2:11][C:12](=O)[NH:13][CH2:14][CH2:15][C:9]=2[CH:8]=1.[BH4-].[Na+]>O1CCOCC1>[CH3:5][O:6][C:7]1[C:18]([O:19][CH3:20])=[CH:17][C:10]2[CH2:11][CH2:12][NH:13][CH2:14][CH2:15][C:9]=2[CH:8]=1 |f:2.3|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
1.8 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)O
|
|
Name
|
|
|
Quantity
|
1.3 g
|
|
Type
|
reactant
|
|
Smiles
|
COC1=CC2=C(CC(NCC2)=O)C=C1OC
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|
Name
|
|
|
Quantity
|
1.1 g
|
|
Type
|
reactant
|
|
Smiles
|
[BH4-].[Na+]
|
|
Name
|
|
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Quantity
|
10 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCOCC1
|
|
Name
|
|
|
Quantity
|
20 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCOCC1
|
Conditions
Stirring
|
Type
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CUSTOM
|
|
Details
|
by shaking with methylene chloride
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
the mixture was refluxed for 3 hours
|
|
Duration
|
3 h
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated by evaporation
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
mixed with water
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EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
The mixture was extracted twice
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
the extract was concentrated by evaporation
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
After filtering
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the ether was removed in vacuo
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Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
COC1=CC2=C(CCNCC2)C=C1OC
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
